Cas no 2063-40-3 (Benzenepropanoylchloride, 2,3,4,5,6-pentafluoro-)

Benzenepropanoylchloride, 2,3,4,5,6-pentafluoro- structure
2063-40-3 structure
Product Name:Benzenepropanoylchloride, 2,3,4,5,6-pentafluoro-
CAS No:2063-40-3
MF:C9H4ClF5O
MW:258.572479248047
CID:249620
PubChem ID:45075657
Update Time:2025-04-19

Benzenepropanoylchloride, 2,3,4,5,6-pentafluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoylchloride, 2,3,4,5,6-pentafluoro-
    • 3-(Pentafluorophenyl)propanoyl chloride
    • LogP
    • 2063-40-3
    • 3-(Pentafluorophenyl)propionylchloride
    • AKOS016015583
    • 3-(2,3,4,5,6-pentafluorophenyl)propanoyl chloride
    • 3-(Pentafluorophenyl)propionyl chloride
    • Benzenepropanoyl chloride, 2,3,4,5,6-pentafluoro-
    • 3-(2, 3, 4, 5, 6-pentafluorophenyl)propanoyl chloride
    • DTXSID20663075
    • Inchi: 1S/C9H4ClF5O/c10-4(16)2-1-3-5(11)7(13)9(15)8(14)6(3)12/h1-2H2
    • InChI Key: ZREZSROHRNKDMF-UHFFFAOYSA-N
    • SMILES: ClC(CCC1C(=C(C(=C(C=1F)F)F)F)F)=O

Computed Properties

  • Exact Mass: 257.98712
  • Monoisotopic Mass: 257.987
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.536
  • Boiling Point: 228.682°C at 760 mmHg
  • Flash Point: 92.104°C
  • Refractive Index: 1.451
  • PSA: 17.07
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.